![molecular formula C16H15N3O B7638480 2-imidazo[1,2-a]pyridin-2-yl-N-(3-methylphenyl)acetamide](/img/structure/B7638480.png)
2-imidazo[1,2-a]pyridin-2-yl-N-(3-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-imidazo[1,2-a]pyridin-2-yl-N-(3-methylphenyl)acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of imidazo[1,2-a]pyridines, which have been found to exhibit various biological activities.
Mechanism of Action
The mechanism of action of 2-imidazo[1,2-a]pyridin-2-yl-N-(3-methylphenyl)acetamide is not fully understood. However, it has been suggested that the compound may exert its biological activities by inhibiting specific enzymes or proteins involved in various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungi and viruses, and reduce the production of amyloid-beta peptides in Alzheimer's disease models. The compound has also been found to have antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One advantage of using 2-imidazo[1,2-a]pyridin-2-yl-N-(3-methylphenyl)acetamide in lab experiments is its potential therapeutic applications. However, one limitation is that the compound may have low solubility in water, which can affect its bioavailability and limit its use in certain experiments.
Future Directions
There are several future directions for the research on 2-imidazo[1,2-a]pyridin-2-yl-N-(3-methylphenyl)acetamide. Some of these include:
1. Further investigation of the mechanism of action of the compound to better understand how it exerts its biological activities.
2. Development of more efficient synthesis methods to improve the yield and purity of the compound.
3. Evaluation of the compound's potential use in the treatment of other diseases, such as viral infections and inflammatory disorders.
4. Investigation of the compound's pharmacokinetics and toxicity to determine its safety and efficacy in vivo.
5. Development of analogs of the compound with improved properties, such as solubility and bioavailability.
Synthesis Methods
The synthesis of 2-imidazo[1,2-a]pyridin-2-yl-N-(3-methylphenyl)acetamide has been reported in the literature. One of the methods involves the reaction of 2-chloro-3-methylbenzoic acid with 2-aminopyridine in the presence of a base, followed by cyclization with an appropriate reagent.
Scientific Research Applications
2-imidazo[1,2-a]pyridin-2-yl-N-(3-methylphenyl)acetamide has been investigated for its potential use in various therapeutic applications. It has been found to exhibit anticancer, antifungal, and antiviral activities. In addition, it has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
2-imidazo[1,2-a]pyridin-2-yl-N-(3-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O/c1-12-5-4-6-13(9-12)18-16(20)10-14-11-19-8-3-2-7-15(19)17-14/h2-9,11H,10H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSMTXVFDGUBMES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)CC2=CN3C=CC=CC3=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.